Cas no 143327-78-0 (tert-butyl N-(3S)-4-methylpent-1-yn-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-4-methylpent-1-yn-3-ylcarbamate
• CAS No: 143327-78-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD18831369
• CID: 108288
• PubChem ID: 10330344
• Update Time: 2025-04-18

tert-butyl N-(3S)-4-methylpent-1-yn-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(1-methylethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-4-methylpent-1-yn-3-yl]carbamate
• tert-butyl N-(3S)-4-methylpent-1-yn-3-ylcarbamate
• 143327-78-0
• SCHEMBL12635089
• tert-Butyl (S)-(4-methylpent-1-yn-3-yl)carbamate
• CS-0529028
• EN300-8593101
• AKOS040804079
• CARBAMIC ACID, [(1S)-1-(1-METHYLETHYL)-2-PROPYNYL]-, 1,1-DIMETHYLETHYL ESTER

• MDL： MFCD18831369
• Inchi： 1S/C11H19NO2/c1-7-9(8(2)3)12-10(13)14-11(4,5)6/h1,8-9H,2-6H3,(H,12,13)/t9-/m1/s1
• InChI Key： XEDKAILLTLQJMB-SECBINFHSA-N
• SMILES： O(C(N[C@H](C#C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33